Cas no 3723-71-5 (2-Pyridinamine, N-[(4-chlorophenyl)methyl]-3-nitro-)

• Product Name: 2-Pyridinamine, N-[(4-chlorophenyl)methyl]-3-nitro-
• CAS No: 3723-71-5
• MF: C₁₂H₁₀ClN₃O₂
• MW: 263.679701328278
• CID: 1482925
• PubChem ID: 2800352
• Update Time: 2025-10-12

2-Pyridinamine, N-[(4-chlorophenyl)methyl]-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, N-[(4-chlorophenyl)methyl]-3-nitro-
• 2-(4-chlorobenzyl) amino-3-nitropyridine
• N-(4-chlorobenzyl)-3-nitro-2-pyridinamine
• 6F-355S
• N-[(4-chlorophenyl)methyl]-3-nitropyridin-2-amine
• 2-(4-chloro-benzyl)amino-3-nitropyridine
• 2-(4-Chlorobenzyl)amino-3-nitropyridine
• SCHEMBL7832980
• CCG-233762
• Oprea1_672348
• QJOVPRXBSUNPRO-UHFFFAOYSA-N
• MFCD00109004
• Maybridge1_001682
• HMS546E10
• 2-(4Chlorobenzyl)amino-3-nitropyridine
• 3723-71-5
• 2-(4-chlorophenylmethylamino)-3-nitropyridine
• AKOS005097077

• Inchi： 1S/C12H10ClN3O2/c13-10-5-3-9(4-6-10)8-15-12-11(16(17)18)2-1-7-14-12/h1-7H,8H2,(H,14,15)
• InChI Key： QJOVPRXBSUNPRO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC1C(=CC=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 263.0463
• Monoisotopic Mass: 263.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• PSA: 68.06

Additional information on 2-Pyridinamine, N-[(4-chlorophenyl)methyl]-3-nitro-

Professional Introduction to 2-Pyridinamine, N-[(4-chlorophenyl)methyl]-3-nitro- (CAS No. 3723-71-5)

2-Pyridinamine, N-[(4-chlorophenyl)methyl]-3-nitro- (CAS No. 3723-71-5) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex molecular structure, exhibits a unique set of chemical and pharmacological properties that make it a valuable candidate for further investigation and potential applications in drug development.

The molecular formula of 2-Pyridinamine, N-[(4-chlorophenyl)methyl]-3-nitro- is C12H10ClN2O2, reflecting its intricate composition. The presence of multiple functional groups, including an amine group, a nitro group, and a chlorophenylmethyl moiety, contributes to its diverse reactivity and potential biological activity. These structural features are critical in determining its interactions with biological targets and its overall pharmacological profile.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The CAS No. 3723-71-5 compound has been studied for its potential role in inhibiting specific enzymes and receptors involved in inflammatory and neurodegenerative processes. Preliminary studies suggest that this compound may exhibit anti-inflammatory properties by targeting key signaling pathways such as NF-κB and MAPK.

The nitro group in the molecular structure of 2-Pyridinamine, N-[(4-chlorophenyl)methyl]-3-nitro- is particularly noteworthy, as it can participate in redox reactions and influence the compound's bioavailability. This feature has prompted researchers to explore its potential applications in developing prodrugs or compounds that can be activated under specific physiological conditions. The chlorophenylmethyl moiety also adds to the compound's complexity, providing a site for possible interactions with biological targets and enhancing its binding affinity.

One of the most exciting aspects of this compound is its potential in the development of targeted therapies for cancer. Current research indicates that it may interfere with the growth and proliferation of cancer cells by inhibiting key enzymes involved in DNA replication and repair. Additionally, its ability to cross the blood-brain barrier suggests that it could be useful in treating neurological disorders, including Alzheimer's disease and Parkinson's disease.

The synthesis of 2-Pyridinamine, N-[(4-chlorophenyl)methyl]-3-nitro- involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are employed to construct the complex molecular framework. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the compound's structure and confirming its purity.

In terms of pharmacokinetics, studies have shown that this compound exhibits moderate solubility in water and lipids, which is crucial for its absorption and distribution within the body. Its metabolic stability has also been evaluated through in vitro studies using liver microsomes, providing insights into how it is processed by the body. These findings are essential for optimizing dosing regimens and minimizing potential side effects.

The toxicological profile of CAS No. 3723-71-5 is another area of active research. Acute toxicity studies have been conducted to assess its safety at various doses, while chronic toxicity studies are ongoing to evaluate long-term effects. These studies are critical for ensuring that any future therapeutic applications are safe and effective for patients.

The development of new drugs is often a lengthy process involving extensive preclinical testing before human trials can begin. However, the promising preliminary results with 2-Pyridinamine, N-[(4-chlorophenyl)methyl]-3-nitro- have encouraged researchers to move forward with clinical trials. These trials will further evaluate its efficacy and safety in treating various conditions, potentially leading to new treatment options for patients suffering from chronic diseases.

In conclusion, 2-Pyridinamine, N-[(4-chlorophenyl)methyl]-3-nitro- (CAS No. 3723-71-5) is a fascinating compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it a versatile candidate for developing new drugs targeting various diseases. As research continues to uncover more about its properties and applications, it is likely that this compound will play an important role in future medical treatments.